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Compound of Interest

Compound Name: Diethyl Chlorothiophosphate-d10

Cat. No.: B028762

Introduction: The Role of Isotopic Labeling in
Modern Analytical Chemistry

In the landscape of contemporary research, particularly within drug development and
environmental analysis, the demand for precision and accuracy in quantitative assays is
paramount. Stable isotope-labeled internal standards are fundamental to achieving this,
mitigating variability in sample preparation and instrumental analysis. Diethyl
Chlorothiophosphate-d10, the deuterated analogue of Diethyl Chlorothiophosphate, has
emerged as a critical tool for researchers. Its primary utility lies in its application as an internal
standard for the quantification of organophosphate pesticides and related compounds by mass
spectrometry-based methods. The ten deuterium atoms provide a distinct mass shift from its
unlabeled counterpart, ensuring clear differentiation in mass spectra without significantly
altering its chemical behavior. This guide offers an in-depth exploration of the chemical
properties, synthesis, and application of Diethyl Chlorothiophosphate-d10, tailored for
professionals in research and development.

Physicochemical Properties

The physicochemical properties of Diethyl Chlorothiophosphate-d10 are crucial for its
effective use and handling. While specific experimental data for the deuterated compound is
not extensively published, the properties can be reasonably extrapolated from its non-
deuterated analogue, Diethyl Chlorothiophosphate. The primary difference will be in the
molecular weight due to the presence of ten deuterium atoms.
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Property

Value

Source

Chemical Name

Diethyl Chlorothiophosphate-
d1o

N/A

Phosphorochloridothioic Acid
0,0-(Diethyl-d10) Ester, O,0-

Synonyms _ _ [1]
(Diethyl-d10) Thiophosphoryl
Chloride

CAS Number 287397-89-1 [2]

Molecular Formula CaD10CIO2PS [2]

Molecular Weight 198.67 g/mol [3][4]
Colorless to light yellow liquid

Appearance ] ] [5]
with a disagreeable odor.

Boiling Point 96 °C [5]

Melting Point -75°C [5]

Density 1.2 g/mL at 25 °C

Flash Point >230 °F (>110 °C) [5]
Insoluble in water, soluble in

Solubility most organic solvents. [5]

Hydrolyzes in water.

Refractive Index

n20/D 1.472

Synthesis and Isotopic Labeling

The synthesis of Diethyl Chlorothiophosphate-d10 involves a multi-step process starting
from a deuterated precursor to ensure high isotopic enrichment. The most common and
effective method is the reaction of fully deuterated ethanol (ethanol-d6) with phosphorus
pentasulfide (P2Ss), followed by chlorination.[6][7][8]

The causality behind this synthetic choice is rooted in the need to introduce the deuterium
labels at the ethoxy groups, which are the sites of interest for creating a stable, isotopically
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distinct internal standard. Ethanol-d6 is a readily available starting material that ensures all ten
non-exchangeable hydrogen positions on the two ethyl groups are replaced with deuterium.

Synthetic Workflow

Step 1: Dithiophosphorylation

Reaction with P2Ss >

o 0,0-Diethyldithiophosphoric Acid-d10

Phosphorus Pentasulfide (P2Ss)

Ethanol-d6 (C2DsOD)

Chlorination

Step 2: Chlorination

Chlorinating Agent (e.g., Clz) > Diethyl Chlorothiophosphate-d10

Click to download full resolution via product page

Caption: Synthetic pathway for Diethyl Chlorothiophosphate-d10.

Detailed Synthetic Protocol

The following protocol is a representative synthesis of Diethyl Chlorothiophosphate-d10,
based on established literature procedures.[6][7][8]

Step 1: Synthesis of O,0-Diethyldithiophosphoric Acid-d10

» In a well-ventilated fume hood, a reaction flask equipped with a magnetic stirrer, dropping
funnel, and a condenser is charged with phosphorus pentasulfide (P2Ss).

o Ethanol-d6 is added dropwise to the stirred suspension of P2Ss at a controlled temperature.
The reaction is exothermic and the addition rate should be managed to maintain the reaction
temperature within a safe range.
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e Upon completion of the addition, the reaction mixture is stirred for an additional period to
ensure complete reaction.

e The resulting O,0-Diethyldithiophosphoric Acid-d10 is then isolated.

Step 2: Chlorination to Diethyl Chlorothiophosphate-d10

The crude O,0-Diethyldithiophosphoric Acid-d10 is dissolved in a suitable inert solvent.

e A chlorinating agent, such as gaseous chlorine, is bubbled through the solution at a
controlled temperature.

o The reaction progress is monitored by appropriate analytical techniques (e.g., TLC or GC).
o Upon completion, the reaction mixture is worked up to remove byproducts and the solvent.

e The final product, Diethyl Chlorothiophosphate-d10, is purified, typically by vacuum
distillation.

This self-validating system relies on the high isotopic purity of the starting material (ethanol-d6)
to ensure the final product has the desired level of deuteration. The purification steps are
critical to remove any unreacted starting materials or byproducts that could interfere with its use
as an internal standard.

Analytical Characterization

The identity and purity of Diethyl Chlorothiophosphate-d10 are confirmed through a
combination of spectroscopic and chromatographic techniques.

Spectroscopic Analysis

e Mass Spectrometry (MS): GC-MS is the primary technique for confirming the molecular
weight and isotopic enrichment of Diethyl Chlorothiophosphate-d10. The mass spectrum
will show a molecular ion peak corresponding to the deuterated compound (m/z 198.67 for
CaD10%°CIt*0231P32S). The absence of a significant peak at the m/z of the unlabeled
compound (188.61) confirms high isotopic purity.

» Nuclear Magnetic Resonance (NMR) Spectroscopy:
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o H NMR: The proton NMR spectrum should show the absence of signals in the regions
corresponding to the ethyl protons, confirming a high degree of deuteration.

o 13C NMR: The carbon-13 NMR spectrum will show signals for the ethyl carbons, which
may appear as complex multiplets due to coupling with deuterium.

o 3P NMR: Phosphorus-31 NMR is a powerful tool for characterizing organophosphorus
compounds. It will show a single resonance, and its chemical shift can confirm the
phosphorus environment.

Chromatographic Analysis

o Gas Chromatography (GC): A GC analysis, typically with a flame ionization detector (FID) or
a mass spectrometer (MS), is used to determine the purity of the compound. A single, sharp
peak is indicative of a high-purity sample.

Diethyl Chlorothiophosphate-d10 Sample
¢ Analysis ¢

Gas Chromatography-Mass Spectrometry (GC-MS) Nuclear Magnetic Resonance (NMR)

Results

Purity Assessment s Identity Confirmation

Click to download full resolution via product page
Caption: Analytical workflow for the characterization of Diethyl Chlorothiophosphate-d10.

Stability and Storage

Proper storage and handling of Diethyl Chlorothiophosphate-d10 are essential to maintain its
integrity. Based on the data for its non-deuterated analogue, the following recommendations
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should be followed:

Storage Conditions: Store in a cool, dry, and well-ventilated area in a tightly sealed container.
[9] It is often recommended to store under an inert atmosphere.[1]

o Moisture Sensitivity: The compound is sensitive to moisture and will hydrolyze.[9] Contact
with water should be strictly avoided.

o Incompatibilities: It is incompatible with strong oxidizing agents, strong bases, alcohols, and
amines.[5][9]

e Hazardous Decomposition: Decomposition under heat can produce toxic fumes of hydrogen
chloride, phosphorus oxides, and sulfur oxides.[9]

Application as an Internal Standard: A Practical
Workflow

The primary application of Diethyl Chlorothiophosphate-d10 is as an internal standard in
quantitative analysis, particularly for organophosphate pesticides in complex matrices such as
food, environmental samples, and biological fluids. Its use significantly improves the accuracy
and precision of the analytical method by correcting for variations in sample extraction,
cleanup, and instrument response.

Experimental Protocol: Quantification of an
Organophosphate Pesticide in a Sample Matrix

This protocol provides a generalized workflow for using Diethyl Chlorothiophosphate-d10 as
an internal standard in a GC-MS or LC-MS/MS analysis.

1. Preparation of Standard Solutions:

o Prepare a stock solution of Diethyl Chlorothiophosphate-d10 in a suitable organic solvent
(e.g., ethyl acetate or acetonitrile) at a known concentration (e.g., 100 pg/mL).

» Prepare a series of calibration standards containing the target analyte at known
concentrations, each spiked with a constant, known amount of the Diethyl
Chlorothiophosphate-d10 internal standard solution.
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2. Sample Preparation:

e To a known volume or weight of the sample matrix (e.g., 1 g of homogenized food sample),
add a precise volume of the Diethyl Chlorothiophosphate-d10 internal standard stock
solution. This "spiking" should be done at the very beginning of the sample preparation
process to account for any losses during extraction and cleanup.

o Perform the extraction of the analyte and internal standard from the matrix using an
appropriate method (e.g., QUEChERS, solid-phase extraction, or liquid-liquid extraction).

e The extract may require a cleanup step to remove interfering matrix components.

3. Instrumental Analysis (GC-MS/MS or LC-MS/MS):

« Inject the prepared calibration standards and sample extracts into the GC-MS/MS or LC-
MS/MS system.

e Develop a method that allows for the chromatographic separation of the analyte and the
internal standard.

 In the mass spectrometer, monitor specific precursor-to-product ion transitions for both the
analyte and Diethyl Chlorothiophosphate-d10 (Multiple Reaction Monitoring - MRM).

4. Data Analysis and Quantification:

» For each calibration standard, calculate the ratio of the peak area of the analyte to the peak
area of the internal standard.

e Construct a calibration curve by plotting this peak area ratio against the concentration of the
analyte.

o Calculate the peak area ratio of the analyte to the internal standard in the sample extract.

o Determine the concentration of the analyte in the sample by interpolating its peak area ratio
on the calibration curve.

The use of a stable isotope-labeled internal standard like Diethyl Chlorothiophosphate-d10 is
considered the gold standard in quantitative mass spectrometry because its chemical and
physical properties are nearly identical to the analyte, ensuring it behaves similarly throughout
the entire analytical process.

Safety and Handling

Diethyl Chlorothiophosphate-d10 should be handled with the same precautions as its non-
deuterated counterpart, which is a toxic and corrosive substance.[9]
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o Personal Protective Equipment (PPE): Wear appropriate protective clothing, gloves, and
eye/face protection.[9] Work should be conducted in a well-ventilated chemical fume hood.

 Inhalation: The compound can be very toxic if inhaled, causing burns to the respiratory tract.

[°]

» Skin and Eye Contact: It is harmful in contact with skin and can cause severe burns to the
skin and eyes.[9]

 Ingestion: Harmful if swallowed.[9]

o First Aid: In case of exposure, seek immediate medical attention. For skin contact, wash
immediately with plenty of water. For eye contact, flush with plenty of water for at least 15
minutes.[9]

Conclusion

Diethyl Chlorothiophosphate-d10 is an indispensable tool for researchers and analytical
scientists requiring high-fidelity quantitative data for organophosphorus compounds. Its
synthesis is well-established, and its chemical properties make it an ideal internal standard for
mass spectrometry-based applications. By understanding its properties, handling it safely, and
employing it correctly in analytical workflows, researchers can significantly enhance the
reliability and accuracy of their results. This guide provides a comprehensive overview to
support the effective use of this important analytical standard in demanding research
environments.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

e 1. pim-resources.coleparmer.com [pim-resources.coleparmer.com]

2. Synthesis of (Diethyl-d(10)) coumaphos and related compounds - PubMed
[pubmed.ncbi.nim.nih.gov]

. Spectrabase.com [spectrabase.com]

. tcichemicals.com [tcichemicals.com]

. scs.illinois.edu [scs.illinois.edu]

. abdurrahmanince.net [abdurrahmanince.net]

. Diethyl chlorothiophosphate | CAS#:2524-04-1 | Chemsrc [chemsrc.com]

. pim-resources.coleparmer.com [pim-resources.coleparmer.com]

.
(] [e0] ~ (o)) (62} H w

. Dimethyl chlorothiophosphate(2524-03-0) 13C NMR spectrum [chemicalbook.com]

« To cite this document: BenchChem. [Diethyl Chlorothiophosphate-d10: A Technical Guide for
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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